Cas no 1346764-92-8 (bruceolline M)

• Product Name: bruceolline M
• CAS No: 1346764-92-8
• MF: C₁₉H₂₅NO₇
• MW: 379.404306173325
• CID: 2053455
• PubChem ID: 56833861
• Update Time: 2025-04-21

bruceolline M Chemical and Physical Properties

Names and Identifiers

• bruceolline M
• 1346764-92-8
• 1-(beta-D-glucopyranosyl)-3-(3-hydroxy-3-methyl-2-oxobutyl)-1H-indole
• CHEBI:68924
• 2-Butanone, 1-(1-beta-D-glucopyranosyl-1H-indol-3-yl)-3-hydroxy-3-methyl-
• Q27137279
• DTXSID701153613
• CHEMBL1922994
• 2-Butanone, 1-(1-I(2)-D-glucopyranosyl-1H-indol-3-yl)-3-hydroxy-3-methyl-

• Inchi： 1S/C19H25NO7/c1-19(2,26)14(22)7-10-8-20(12-6-4-3-5-11(10)12)18-17(25)16(24)15(23)13(9-21)27-18/h3-6,8,13,15-18,21,23-26H,7,9H2,1-2H3/t13-,15-,16+,17-,18-/m1/s1
• InChI Key： GYKOURUXQLVTDZ-SOVHRIKKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1N1C=C(CC(C(C)(C)O)=O)C2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 379.16310214g/mol
• Monoisotopic Mass: 379.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 1-pyranosylindoles